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Compound of Interest

Compound Name: Promethazine-d4

Cat. No.: B602524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Promethazine-d4, a deuterated

analog of the antihistaminic drug Promethazine. This document details its core molecular

properties and provides an in-depth experimental protocol for its application as an internal

standard in quantitative analytical methods.

Core Molecular Properties
Promethazine-d4 is a stable, isotopically labeled form of Promethazine, where four hydrogen

atoms on the phenothiazine ring have been replaced with deuterium. This isotopic substitution

results in a higher molecular weight compared to the parent compound, which is crucial for its

use in mass spectrometry-based quantification assays.

Molecular Formula and Weight
The key molecular identifiers for Promethazine-d4 and its parent compound, Promethazine,

are summarized in the table below for easy comparison.
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Compound Chemical Formula Molecular Weight ( g/mol )

Promethazine C₁₇H₂₀N₂S 284.42

Promethazine Hydrochloride C₁₇H₂₁ClN₂S 320.88[1]

Promethazine-d4

Hydrochloride
C₁₇H₁₇D₄ClN₂S 324.90[2][3][4]

Rationale for Deuteration in Quantitative Analysis
The primary application of Promethazine-d4 is as an internal standard in bioanalytical

methods, particularly in liquid chromatography-mass spectrometry (LC-MS) assays.[5] The

rationale for using a deuterated analog as an internal standard is based on several key

advantages:

Similar Physicochemical Properties: Promethazine-d4 exhibits nearly identical chemical and

physical properties to Promethazine. This ensures that it behaves similarly during sample

preparation, extraction, and chromatographic separation, thus effectively compensating for

any analyte loss during these steps.

Distinct Mass Spectrometric Signature: The increased mass due to the deuterium atoms

allows for the differentiation of Promethazine-d4 from the unlabeled Promethazine by a

mass spectrometer. This distinction is fundamental for accurate quantification, as the

instrument can simultaneously measure the signal intensities of both the analyte and the

internal standard.

Co-elution in Chromatography: Due to their similar properties, Promethazine and

Promethazine-d4 co-elute under typical reversed-phase HPLC conditions. This co-elution is

advantageous as it minimizes the impact of matrix effects, where other components in the

sample might suppress or enhance the ionization of the analyte in the mass spectrometer's

source.
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Relationship between Promethazine and Promethazine-d4.

Experimental Protocol: Quantification of
Promethazine in Human Plasma using LC-MS with
Promethazine-d4 as an Internal Standard
The following protocol is adapted from a validated method for the determination of

Promethazine in human plasma.

Materials and Reagents
Promethazine hydrochloride (Reference Standard)

Promethazine-d4 hydrochloride (Internal Standard)
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Chlorpromazine (alternative Internal Standard)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Ammonium acetate

Water (Ultrapure)

Waters Oasis HLB solid-phase extraction cartridges

Human plasma (blank)

Instrumentation
High-Performance Liquid Chromatography (HPLC) system

Agilent Zorbax SB-CN column (50 x 2.1 mm)

Single quadrupole mass spectrometer with Electrospray Ionization (ESI) source

Sample Preparation (Solid-Phase Extraction)
To 0.5 mL of human plasma, add the internal standard solution (Promethazine-d4).

Load the plasma sample onto a Waters Oasis HLB solid-phase extraction cartridge.

Wash the cartridge to remove interfering substances.

Elute the analyte and internal standard with 1.0 mL of methanol.

Evaporate the eluate to dryness and reconstitute in the mobile phase.

LC-MS Analysis
HPLC Conditions:

Column: Agilent Zorbax SB-CN (50 x 2.1 mm)
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Mobile Phase: Acetonitrile and 30 mM ammonium acetate in water (3:2, v/v), pH adjusted

to 5.6

Flow Rate: 0.2 mL/min

Run Time: 6 minutes

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), positive ion mode

Scan Type: Selected Ion Monitoring (SIM)

Ions to Monitor:

Promethazine: [M+H]⁺

Promethazine-d4: [M+H]⁺

Quantification
The concentration of Promethazine in the plasma samples is determined by calculating the

peak area ratio of the analyte to the internal standard and comparing this ratio to a calibration

curve prepared with known concentrations of Promethazine.
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Experimental workflow for Promethazine quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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